Cas no 1079651-21-0 ((1-Methylisoquinolin-3-yl)methanamine)

(1-Methylisoquinolin-3-yl)methanamine structure
1079651-21-0 structure
Product Name:(1-Methylisoquinolin-3-yl)methanamine
CAS No:1079651-21-0
MF:C11H12N2
MW:172.226382255554
CID:1088984
PubChem ID:57658929
Update Time:2025-04-20

(1-Methylisoquinolin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-Methylisoquinolin-3-yl)methanamine
    • 1-(1-Methylisoquinolin-3-yl)methanamine
    • JVONDARQVSMQBF-UHFFFAOYSA-N
    • 1-Methyl-3-isoquinolinemethanamine
    • SCHEMBL3636792
    • DB-421714
    • 1079651-21-0
    • DTXSID60727448
    • Inchi: 1S/C11H12N2/c1-8-11-5-3-2-4-9(11)6-10(7-12)13-8/h2-6H,7,12H2,1H3
    • InChI Key: JVONDARQVSMQBF-UHFFFAOYSA-N
    • SMILES: N1C(CN)=CC2C=CC=CC=2C=1C

Computed Properties

  • Exact Mass: 172.100048391g/mol
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.9Ų

(1-Methylisoquinolin-3-yl)methanamine Pricemore >>

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